Cas no 443319-38-8 (4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-(2-thienylmethyl)aminophenol)

• Product Name: 4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-(2-thienylmethyl)aminophenol
• CAS No: 443319-38-8
• MF: C₁₈H₁₄N₂O₃S₂
• MW: 370.445361614227
• MDL: MFCD03713409
• CID: 3078023
• PubChem ID: 1074696
• Update Time: 2025-04-21

4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-(2-thienylmethyl)aminophenol Chemical and Physical Properties

Names and Identifiers

• <br>3-((4-Hydroxyphenyl)(thiophen-2-ylmethyl)amino)benzo[d]isothiazole 1,1-diox ide
• CHEMBL1384744
• Cambridge id 7118036
• 4-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(2-thienylmethyl)amino]phenol
• CS-0314778
• AP-853/41237204
• ALBB-012721
• 3-[(4-hydroxyphenyl)[(thiophen-2-yl)methyl]amino]-1??,2-benzothiazole-1,1-dione
• SR-01000505494
• STK129899
• 3-((4-Hydroxyphenyl)(thiophen-2-ylmethyl)amino)benzo[d]isothiazole 1,1-dioxide
• MLS000714817
• TimTec1_007107
• 4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)-(2-thienylmethyl)amino]phenol
• 4-[(1,1-dioxo-1,2-benzothiazol-3-yl)-(thiophen-2-ylmethyl)amino]phenol
• HMS1554D01
• VS-01325
• 4-[(1,1-dioxido-1,2-benzothiazol-3-yl)(thiophen-2-ylmethyl)amino]phenol
• BBL003414
• AKOS000466616
• H30098
• 443319-38-8
• SMR000274796
• SR-01000505494-1
• phenol, 4-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(2-thienylmethyl)amino]-
• BRD-K68213365-001-10-1
• 3-((4-Hydroxyphenyl)(thiophen-2-ylmethyl)amino)benzo[d]isothiazole1,1-dioxide
• HMS2664I06
• MFCD03713409
• 4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-(2-thienylmethyl)aminophenol

• MDL： MFCD03713409
• Inchi： 1S/C18H14N2O3S2/c21-14-9-7-13(8-10-14)20(12-15-4-3-11-24-15)18-16-5-1-2-6-17(16)25(22,23)19-18/h1-11,21H,12H2
• InChI Key： ITVIBROJBZXXFF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(C1C=CC(=CC=1)O)CC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 370.04458466Da
• Monoisotopic Mass: 370.04458466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų